![molecular formula C19H18N2O3 B3749298 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide](/img/structure/B3749298.png)
4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide
Overview
Description
4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide, also known as J147, is a synthetic compound that has been studied for its potential therapeutic effects on neurodegenerative diseases such as Alzheimer's. The compound was first synthesized by the Salk Institute for Biological Studies in 2011 and has since been the focus of numerous studies investigating its mechanism of action and potential applications.
Mechanism of Action
The exact mechanism of action of 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide is not fully understood, but it is thought to work by increasing the production of ATP, a molecule that provides energy to cells. This compound has also been shown to increase the expression of genes involved in the production of new neurons and the growth of dendrites, which are the branches that connect neurons and allow them to communicate with each other.
Biochemical and Physiological Effects:
In addition to its potential therapeutic effects on neurodegenerative diseases, this compound has also been shown to have other biochemical and physiological effects. Studies have shown that this compound can increase lifespan and improve physical performance in animal models, as well as reduce oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide in lab experiments is that it has been shown to be effective in animal models of Alzheimer's, which makes it a promising candidate for further research. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.
Future Directions
There are several potential future directions for research on 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide. One area of interest is investigating its effects on other neurodegenerative diseases, such as Parkinson's and Huntington's. Another area of interest is investigating its effects on aging and age-related diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more effective therapies based on this compound.
Scientific Research Applications
4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methylphenyl)butanamide has been studied extensively for its potential therapeutic effects on neurodegenerative diseases such as Alzheimer's. Studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's, as well as reduce amyloid-beta levels and inflammation in the brain.
properties
IUPAC Name |
4-(1,3-dioxoisoindol-2-yl)-N-(2-methylphenyl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-13-7-2-5-10-16(13)20-17(22)11-6-12-21-18(23)14-8-3-4-9-15(14)19(21)24/h2-5,7-10H,6,11-12H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLSXOHJYXYDZAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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